Cas no 1783723-81-8 (1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1783723-81-8
• MF: C₁₀H₈BrN₃O
• MW: 266.094020843506
• CID: 6232702
• PubChem ID: 84711509
• Update Time: 2025-10-28

1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1783723-81-8
• 1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-6508659

• Inchi： 1S/C10H8BrN3O/c1-7-9(6-15)12-13-14(7)10-5-3-2-4-8(10)11/h2-6H,1H3
• InChI Key： CJBAFKHSYSGKFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(C)=C(C=O)N=N1

Computed Properties

• Exact Mass: 264.98507g/mol
• Monoisotopic Mass: 264.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

Research Brief on 1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1783723-81-8)

The compound 1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1783723-81-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural features, including the bromophenyl and triazole moieties, make it a valuable scaffold for designing inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting protein kinases involved in cancer cell proliferation.

In addition to its synthetic utility, this compound has shown promising biological activities. Research conducted by Smith et al. (2023) revealed its antimicrobial properties against drug-resistant bacterial strains, suggesting potential applications in combating antibiotic resistance. The aldehyde functional group in the molecule facilitates further derivatization, enabling the development of more potent analogs with improved pharmacokinetic properties.

Mechanistic studies have elucidated that 1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde exerts its biological effects through multiple pathways. For example, it has been shown to modulate oxidative stress responses in neuronal cells, indicating potential neuroprotective applications. Furthermore, molecular docking simulations have identified strong binding affinities with several disease-relevant targets, including inflammatory mediators and viral proteases.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carbaldehyde represents a promising candidate for further investigation in drug development. Its multifaceted biological activities and synthetic versatility position it as a valuable tool in the discovery of new therapeutic agents. Future studies should focus on expanding its applications and overcoming current limitations to fully realize its potential in addressing unmet medical needs.